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Compound of Interest

Compound Name: Trimethylsilyl propiolate

CAS No.: 19232-22-5

Cat. No.: B095769

Get Quote

A Strategic Alkyne Scaffold for Medicinal Chemistry
Executive Summary
Ethyl 3-(trimethylsilyl)propiolate (TMS-EP), often colloquially referred to in catalog usage as

"Trimethylsilyl propiolate," is a high-value bifunctional building block in modern drug

discovery. It serves as a "linchpin" reagent, enabling the rapid construction of substituted

heterocycles (pyrazoles, isoxazoles, triazoles) and acting as a robust, protected alkyne for

cross-coupling reactions. This guide provides a rigorous analysis of its physicochemical

properties, a self-validating synthesis protocol, and a mechanism-based breakdown of its

reactivity profile.

Part 1: Chemical Identity & Physicochemical
Properties[1][2][3][4]
Note on Nomenclature: While often searched as "Trimethylsilyl propiolate," the chemically

accurate name for the standard reagent is Ethyl 3-(trimethylsilyl)propiolate. The true silyl ester

(Trimethylsilyl propynoate, HC≡CCO₂TMS) is hydrolytically unstable and rarely used in

medicinal chemistry. This guide focuses on the stable ethyl ester variant (CAS 16205-84-8).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b095769#bc-rfq
https://www.benchchem.com/product/b095769/docs?utm_src=pdf-body#technical-guide-ethyl-3-trimethylsilyl-propiolate-tms-ep
https://www.benchchem.com/product/b095769/docs?utm_src=pdf-body#technical-guide-ethyl-3-trimethylsilyl-propiolate-tms-ep
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

IUPAC Name Ethyl 3-(trimethylsilyl)prop-2-ynoate

Common Synonyms TMS-Ethyl Propiolate; Ethyl 3-(TMS)propynoate

CAS Number 16205-84-8

Molecular Formula C₈H₁₄O₂Si

Molecular Weight 170.28 g/mol

Boiling Point 92–96 °C at 28 mmHg (lit.)[1][2][3]

Density 0.897 g/mL at 25 °C

Refractive Index (

)
1.441

Appearance Colorless to pale yellow liquid

Solubility
Miscible with THF, DCM, Et₂O; Sparingly soluble

in water

Stability
Stable at 2–8 °C; Hydrolytically stable relative to

silyl esters

Part 2: Synthesis Protocol (Self-Validating System)
While TMS-EP is commercially available, in-house preparation is often required for scale-up or

isotopic labeling. The following protocol utilizes a lithiation-silylation sequence designed to

minimize polymerization byproducts.

Reagents & Equipment
Substrate: Ethyl propiolate (Freshly distilled).

Base: Lithium Hexamethyldisilazide (LiHMDS) or n-Butyllithium (n-BuLi). Expert Note:

LiHMDS is preferred for higher functional group tolerance; n-BuLi is cleaner for simple

scales.

Silyl Source: Chlorotrimethylsilane (TMSCl), freshly distilled over CaH₂.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/shop/products/ethyl-3-trimethylsilyl-propiolate-98-thermo-scientific/AAH5351706
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9339921.htm
https://www.thermofisher.com/order/catalog/product/H53517.14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent: Anhydrous THF (Tetrahydrofuran).

Step-by-Step Methodology
Cryogenic Setup: Flame-dry a 3-neck round-bottom flask under Argon. Charge with

anhydrous THF (0.5 M relative to substrate) and cool to -78 °C.

Deprotonation (The Critical Control Point):

Add n-BuLi (1.05 equiv) dropwise over 20 minutes.

Mechanism: The terminal alkyne proton (

) is removed to form the lithium acetylide species.

Control: Maintain internal temperature < -70 °C to prevent nucleophilic attack of the

acetylide on the ester moiety of a neighboring molecule (Claisen-type condensation).

Silylation:

After stirring for 30 min at -78 °C, add TMSCl (1.1 equiv) dropwise.

Allow the reaction to warm to 0 °C over 2 hours.

Workup & Isolation:

Quench with saturated NH₄Cl solution.[4] Extract with Et₂O.[3][5]

Wash organic layer with brine, dry over MgSO₄, and concentrate in vacuo.

Purification: Vacuum distillation (bp ~94 °C @ 28 mmHg) yields the pure product.

Validation Criteria (QC)
¹H NMR (CDCl₃): Look for the disappearance of the terminal alkyne singlet (

ppm) and the appearance of the TMS singlet (

ppm, 9H).
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IR Spectroscopy: Shift of the C≡C stretch. Terminal alkynes stretch ~2100–2140 cm⁻¹; the

internal TMS-alkyne stretch shifts to ~2170–2200 cm⁻¹.
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Figure 1: Synthesis workflow for Ethyl 3-(trimethylsilyl)propiolate emphasizing the cryogenic

lithiation pathway.

Part 3: Reactivity Profile & Drug Discovery Applications
TMS-EP acts as a "masked" propiolate. The TMS group provides steric bulk to direct

regioselectivity and prevents unwanted Michael additions until removal is desired.

1. Regioselective 1,3-Dipolar Cycloadditions (Click Chemistry)
In the synthesis of triazoles (bioisosteres for amide bonds), the TMS group on TMS-EP dictates

regiochemistry.

Thermal Huisgen: Reaction with organic azides yields a mixture of 1,4- and 1,5-isomers, but

the bulky TMS group favors the formation of the 1,5-disubstituted product due to steric

repulsion in the transition state.

CuAAC (Copper-Catalyzed): Requires desilylation in situ (using TBAF or CuI/Base) to

generate the terminal alkyne for standard 1,4-regioselectivity.

2. Heterocycle Construction (Pyrazoles & Isoxazoles)
TMS-EP condenses with binucleophiles to form core drug scaffolds.

Pyrazoles: Reaction with hydrazines (

). The TMS group often ends up at the C-3 or C-5 position depending on conditions, but is
frequently cleaved during the cyclization or subsequent workup, leaving a proton or allowing
for halogenation (ipso-substitution).
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Isoxazoles: Reaction with hydroxylamine (

).

3. Sonogashira Coupling Partner
TMS-EP serves as a protected alkyne.

Strategy: Perform a cross-coupling on the ester side (if modified) or desilylate selectively to

couple the alkyne to an aryl halide.

One-Pot Desilylation-Coupling: Use of

or

in MeOH allows for the in situ generation of the terminal alkyne in the presence of Pd-
catalysts, facilitating direct coupling to aryl halides without isolating the volatile ethyl
propiolate intermediate.
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Figure 2: Divergent reactivity profile of TMS-EP. The TMS group acts as a steric director in

cycloadditions and a masking group in coupling reactions.

Part 4: Handling, Safety, and Stability
Storage: Store at 2–8 °C under an inert atmosphere (Argon/Nitrogen). While the ethyl ester

is relatively stable, the C-Si bond can be cleaved by prolonged exposure to moisture or
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Lewis bases.

Hazards:

Skin/Eye Irritant: Standard PPE (gloves, goggles) is mandatory.

Flammability: Flash point is ~71 °C; treat as a combustible liquid.

Incompatibility: Avoid strong oxidizers and strong bases (unless intended for deprotection).

Fluoride ions (TBAF, HF) will rapidly cleave the TMS group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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